Cas no 876710-73-5 (2-(2-methylphenyl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(2-methylphenyl)pyrimidine-5-carbaldehyde
• CAS No: 876710-73-5
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• MDL: MFCD07643179
• CID: 1086298
• PubChem ID: 6483894
• Update Time: 2025-09-23

2-(2-methylphenyl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(o-Tolyl)pyrimidine-5-carbaldehyde
• 2-(2-Methylphenyl)pyrimidine-5-carbaldehyde
• 2-(2-methylphenyl)pyrimidine-5-carbaldehyde(SALTDATA: FREE)
• ASISCHEM C63556
• 2-o-Tolyl-pyrimidine-5-carbaldehyde
• 2-(2-methylphenyl)pyrimidine-5-carbaldehyde, AldrichCPR
• 2-(2-methylphenyl)-5-pyrimidinecarbaldehyde
• AKOS000283939
• SB55607
• EN300-265836
• F9995-2606
• MFCD07643179
• 876710-73-5
• DTXSID50424353
• DB-103496
• G84274
• 2-(2-methylphenyl)pyrimidine-5-carbaldehyde

• MDL： MFCD07643179
• Inchi： 1S/C12H10N2O/c1-9-4-2-3-5-11(9)12-13-6-10(8-15)7-14-12/h2-8H,1H3
• InChI Key： YEDAXYCLTUUWOY-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(C2C=CC=CC=2C)=NC=1

Computed Properties

• Exact Mass: 198.07900
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85000
• LogP: 2.26450

2-(2-methylphenyl)pyrimidine-5-carbaldehyde Security Information

• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes